2-Allylsulfanyl-5,6-dimethyl-1H-benzoimidazole

• Molecular Formula: C12H14N2S
• Molecular Weight: 218.32 g/mol
• IUPAC Name: 5,6-dimethyl-2-prop-2-enylsulfanyl-1H-benzimidazole
• InChI: InChI=1S/C12H14N2S/c1-4-5-15-12-13-10-6-8(2)9(3)7-11(10)14-12/h4,6-7H,1,5H2,2-3H3,(H,13,14)
• InChI Key: UBKRYFUNBXFGDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)SCC=C

Description

2-Allylsulfanyl-5,6-dimethyl-1H-benzoimidazole is a useful research compound. Its molecular formula is C12H14N2S and its molecular weight is 218.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-Allylthio-5,6-dimethylbenzimidazole (III) was prepared as described above for I from 2,67 g (0,015 mol) 2-mercapto-5,6-dimethyl-benzimidazole, 2,1 g (0,017 mol) allylbromide in the presence 0,7 g (0,017 mol) sodium hydroxide, yield 2,5 g (76%), m.p. 119-120° C. (from mixture ethylacetate with hexane). 1H NMR (CDCl3), δ: 2,33 (6H, s, 2CH3); 3,89 (2H, d, CH2S); 5,10 (HB, d, CHC═CHAHB); 5,25 (HA,d, CHC═CHACHB); 7,30 (2H, broad s, ArH); 10,11 (1H, broad s, NH).